molecular formula C6H9N3O3 B3046942 (1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol CAS No. 1328640-72-7

(1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol

Cat. No. B3046942
CAS RN: 1328640-72-7
M. Wt: 171.15
InChI Key: WRLXCBQBIBOACP-UHFFFAOYSA-N
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Description

“(1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol” is a chemical compound that belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms at positions 1 and 2, and three carbon atoms .


Molecular Structure Analysis

The molecular structure of pyrazoles, including “this compound”, is characterized by a five-membered aromatic ring comprising two nitrogen atoms at positions 1 and 2, and three carbon atoms .


Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . Specific chemical reactions involving “this compound” are not detailed in the available resources.

Scientific Research Applications

Pharmacological Applications

Pyrazole compounds have been explored for their potential in treating various medical conditions due to their unique chemical properties:

  • Antipyretic, Analgesic, and Anti-inflammatory Effects : Pyrazole derivatives have been investigated for their antipyretic (fever-reducing), analgesic (pain-relieving), and anti-inflammatory properties. One study evaluated the effects of a new pyrazole derivative, highlighting its potential in reducing pain and inflammation without significant toxicity, suggesting a safe profile for pharmacological applications (Oliveira et al., 2017).

  • Antidepressant Activity : Pyrazole derivatives have also been evaluated for their antidepressant activities. For instance, a series of thiophene-based pyrazolines demonstrated potential antidepressant effects, with certain compounds showing significant reduction in immobility time in animal models, comparable to the standard drug imipramine (Mathew et al., 2014).

Material Science Applications

  • Dental Composites : Pyrazole compounds have been incorporated into flowable dental composites to imbue them with antibacterial properties. A study found that adding pyrazole derivatives to dental composites can enhance their antibacterial effectiveness without significantly compromising mechanical properties, such as flexural and tensile strength, although there was a noted decrease in compressive strength (Abaszadeh & Mohammadzadeh, 2020).

Biochemical Research

  • Enzyme Interaction Studies : Research has shown that pyrazole compounds can interact with various enzymes in biological systems, affecting metabolic processes. For example, pyrazole has been used to study the inhibition of alcohol dehydrogenase, shedding light on its role in alcohol metabolism (Feytmans & Leighton, 1973).

Safety and Hazards

The safety and hazards associated with a chemical compound depend on its specific physical and chemical properties. Without specific data for “(1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol”, it’s difficult to provide accurate information. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound to prevent exposure and ensure safety .

properties

IUPAC Name

(2-ethyl-5-nitropyrazol-3-yl)methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9N3O3/c1-2-8-5(4-10)3-6(7-8)9(11)12/h3,10H,2,4H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRLXCBQBIBOACP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=CC(=N1)[N+](=O)[O-])CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901277429
Record name 1H-Pyrazole-5-methanol, 1-ethyl-3-nitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901277429
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

171.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1328640-72-7
Record name 1H-Pyrazole-5-methanol, 1-ethyl-3-nitro-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1328640-72-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1H-Pyrazole-5-methanol, 1-ethyl-3-nitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901277429
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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